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Compound Name:

carboxylic acid
CAS No.: 856074-98-1

Cat. No.: B2405358

Get Quote

To the community of researchers, scientists, and drug development professionals, this guide

addresses the chemical entity 1,8-Dihydroxynaphthalene-2-carboxylic acid (CAS 856074-
98-1). It must be stated at the outset that specific, peer-reviewed data for this precise CAS
number is exceptionally scarce in publicly accessible literature. This scarcity itself is a data
point, suggesting the compound is a niche, non-commercial, or novel research molecule.

Therefore, this whitepaper adopts a scientifically rigorous, inference-based approach. We will
provide a comprehensive technical overview by dissecting the molecule into its foundational
components: the 1,8-Dihydroxynaphthalene (DHN) core and the broader class of
hydroxynaphthalene carboxylic acids. By understanding the well-documented properties and
reactivities of these related structures, we can construct a robust, predictive framework for the
synthesis, characterization, and potential applications of the target molecule. This guide is
structured to empower researchers with the foundational knowledge required to pioneer work
on this and similar compounds.
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Part 1: The 1,8-Dihydroxynaphthalene (DHN) Core
Scaffold

The starting point for understanding our target molecule is its parent structure, 1,8-
Dihydroxynaphthalene (DHN). This naphthalenediol is a significant compound in its own right,
particularly in the realms of natural products and material science.[1]

Physicochemical and Safety Profile of DHN

DHN is a solid at room temperature with a defined set of properties that influence its handling,
storage, and reactivity. As a precursor, its characteristics are critical for designing subsequent
synthetic steps.

Property Value Source
CAS Number 569-42-6 [1]
Molecular Formula C10Hs0O2 [1]
Molecular Weight 160.17 g/mol [1]
Appearance Solid

Melting Point 137-143 °C

Storage Temperature 2-8°C

InChiKey OENHRRVNRZBNNS-
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Safety Considerations: According to its Globally Harmonized System (GHS) classification, DHN
is known to cause serious eye damage.[1] Therefore, appropriate personal protective
equipment (PPE), including safety goggles or a face shield, is mandatory when handling this
compound.

Synthesis and Reactivity of the DHN Core

DHN is a versatile building block in organic synthesis.[2] Its two hydroxyl groups, held in a rigid,
peri-positional arrangement, offer unique reactivity.
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o Coordination Chemistry: The proximate hydroxyl groups make DHN an excellent bidentate
ligand for forming stable complexes, such as boronic esters. This has been leveraged in
supramolecular chemistry to create self-assembled host-guest complexes capable of
selectively binding aromatic hydrocarbons.[3]

o Oxidative Polymerization: DHN is the key monomer for a class of nitrogen-free melanins
known as allomelanins, which are found naturally in fungi.[4][5] This polymerization can
occur via auto-oxidation and is crucial for protecting pathogenic fungi from environmental
stressors like radiation and antifungal agents.[5][6][7] The resulting poly-DHN nanoparticles
have shown significant potential as potent antioxidant and radical-scavenging materials.[8]

o Derivatization: DHN serves as a starting material for synthesizing more complex molecules,
including naphthopyran and palmarumycin analogs.
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Core Scaffold ) Polymerization (Antioxidant Materials)
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Caption: Reactivity pathways of the 1,8-Dihydroxynaphthalene (DHN) core.

Part 2: Synthesis and Characterization of
Hydroxynaphthalene Carboxylic Acids

With a firm grasp of the DHN core, we now turn to the introduction of the carboxylic acid group.
The synthesis of hydroxynaphthalene carboxylic acids is a classic area of organic chemistry,
with established methods that provide a blueprint for our target molecule.
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The Kolbe-Schmitt Reaction: A Foundational Method

The most direct and historically significant method for synthesizing aromatic hydroxy acids is
the Kolbe-Schmitt reaction.[9] This reaction involves the carboxylation of a phenoxide (or in our
case, a naphthoxide) with carbon dioxide under pressure and heat.[10]

The causality behind the experimental choices is critical for success. The reaction proceeds via
an electrophilic attack of CO2 on the electron-rich aromatic ring. The choice of cation (e.g.,
sodium vs. potassium), temperature, and pressure dictates the regioselectivity of the
carboxylation, influencing which isomer is formed.[10] The reaction is also highly sensitive to
moisture, which can quench the reactive naphthoxide intermediate.[10]

Generalized Experimental Protocol for Kolbe-Schmitt Synthesis:

e Naphthoxide Formation: The starting naphthol is treated with a strong base (e.g., sodium
hydroxide or potassium hydroxide) in a suitable solvent. The mixture is heated under vacuum
to remove all traces of water, yielding the dry sodium or potassium naphtholate salt. This
step is crucial as water will readily protonate the highly reactive naphthoxide.[10]

o Carboxylation: The dry naphtholate salt is transferred to a high-pressure autoclave. The
vessel is sealed and pressurized with dry carbon dioxide (typically 5-100 atm).[10]

e Heating: The autoclave is heated to the target temperature (e.g., 125-280°C) with continuous
stirring.[10] The specific temperature is a key variable for controlling isomer formation.

o Work-up and Isolation: After cooling, the autoclave is vented. The solid product is dissolved
in water and filtered to remove insoluble impurities.[10]

» Precipitation: The aqueous solution is acidified with a strong mineral acid (e.g., HCI or
H2S0a4). This protonates the carboxylate salt, causing the desired hydroxynaphthalene
carboxylic acid to precipitate.[10]

 Purification: The crude product is collected by filtration, washed with cold water, and dried.
Further purification can be achieved by recrystallization from a suitable solvent (e.g.,
agueous alcohol) or via acid-base extraction to remove unreacted naphthol.[10]
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Caption: Generalized workflow for the Kolbe-Schmitt synthesis.
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Hypothetical Synthesis of 1,8-Dihydroxynaphthalene-2-
carboxylic acid

Applying the Kolbe-Schmitt methodology to 1,8-Dihydroxynaphthalene presents a specific
regioselectivity challenge. The two hydroxyl groups activate the ring towards electrophilic
substitution. The incoming carboxyl group could potentially add at the C2, C4, or C7 positions.
Controlling reaction conditions (temperature, pressure, counter-ion) would be paramount to
selectively favor substitution at the C2 position. Lower temperatures often favor ortho-
carboxylation, which in this case would correspond to the desired 2-position.

Potential Side Products:

e Isomers: Carboxylation at C4 or C7.

o Dicarboxylic Acids: A second carboxylation event at high temperatures and pressures.[10]
e Unreacted DHN: Incomplete reaction.

Purification would likely require careful fractional crystallization or preparative chromatography
to isolate the desired 2-carboxy isomer from other potential products.

Predicted Spectroscopic Profile

While no experimental spectra for the target compound are available, we can predict the key
features based on the known spectroscopy of carboxylic acids and naphthalene derivatives.
[11][12] This predictive analysis is vital for researchers aiming to characterize the molecule
post-synthesis.
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Technique

Expected Features for 1,8-
Dihydroxynaphthalene-2-carboxylic acid

IR Spectroscopy

- Very broad O-H stretch from the carboxylic
acid, ~3500-2500 cm~1.[12]- Sharp O-H
stretches from the phenolic groups.- Strong
C=0 stretch from the carboxylic acid, ~1700
cm~1,[12]- C=C stretches from the aromatic ring,
~1600-1450 cm~1.

1H NMR

- Avery broad, downfield singlet for the
carboxylic acid proton (COOH), typically >10
ppm.[12]- Two singlets for the phenolic hydroxyl
protons (-OH).- A series of doublets and triplets
in the aromatic region (~7-8.5 ppm)
corresponding to the protons on the
naphthalene ring. The proton at C3 would likely

be a singlet.

13C NMR

- A deshielded signal for the carboxylic carbon
(C=0) between 160-185 ppm.[12]- Signals for
the aromatic carbons attached to hydroxyl
groups (C1, C8) would be significantly
downfield.- Multiple signals in the aromatic
region (~110-150 ppm) for the remaining ring

carbons.

Mass Spec.

- A clear molecular ion peak (M*).- A
characteristic fragmentation pattern showing the
loss of OH (M-17) and subsequent loss of CO
(M-17-28), forming an acylium ion.[11][12]

Part 3: Inferred Biological Activity and Potential

Applications

The hydroxynaphthalene carboxylic acid scaffold is a "privileged structure" in medicinal

chemistry, known to interact with various biological targets.[9][13]
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Antimicrobial and Anti-inflammatory Potential

Derivatives of hydroxynaphthalene carboxylic acids have demonstrated significant antimicrobial
and anti-inflammatory activity.[9][13]

o Antimicrobial Action: The antimicrobial effects of related compounds, such as
hydroxynaphthalene-2-carboxanilides, are linked to the inhibition of bacterial enzymatic
systems.[13] They have shown promise as antimycobacterial agents, which is particularly
relevant given that the DHN core is a fungal metabolite.[13]

» Anti-inflammatory Effects: The anti-inflammatory properties are believed to be mediated
through the inhibition of key pro-inflammatory signaling pathways, such as NF-kB and the
Mitogen-Activated Protein Kinase (MAPK) cascade.[9] These pathways regulate the
expression of numerous genes involved in the inflammatory response.
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Caption: Potential inhibition of the MAPK signaling pathway.

Applications in Drug Discovery and Materials Science

» Drug Scaffolding: The rigid naphthalene core decorated with hydrogen-bonding donors
(hydroxyls) and an acceptor/donor (carboxylic acid) makes 1,8-Dihydroxynaphthalene-2-
carboxylic acid an attractive scaffold for fragment-based drug design. It could serve as a
starting point for developing inhibitors of enzymes like protein kinases or as a modulator of

nuclear receptors.[14]
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e Advanced Materials: Building on the known ability of DHN to form stable polymers and
coordination complexes, the addition of a carboxylic acid group provides a secondary
reactive site.[3][8] This could be used to graft the molecule onto surfaces, cross-link
polymers, or create more complex, functional materials with inherent antioxidant properties.

Conclusion

While 1,8-Dihydroxynaphthalene-2-carboxylic acid (CAS 856074-98-1) remains an
uncharacterized molecule in the public domain, a thorough analysis of its constituent parts
provides a powerful predictive framework. The well-understood chemistry of the 1,8-
dihydroxynaphthalene core and the established synthetic routes and biological activities of the
hydroxynaphthalene carboxylic acid class offer a clear path forward. This guide provides the
necessary foundational knowledge, from a proposed synthesis via the Kolbe-Schmitt reaction
to predicted analytical signatures and likely areas of biological activity. It is our hope that this
technical overview will serve as a catalyst for researchers to explore the potential of this and
other novel naphthalene derivatives in medicine and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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